Crystal Structure Analysis Reveals Unique 'Flip-Flop' Hydrogen Bonding and Predictive Reactivity Model
A detailed single-crystal X-ray diffraction study of 1,2:4,5-biscyclohexylidene-DL-myo-inositol provided a high-resolution structure refined to an R-factor of 2.9%, a level of precision that enables accurate molecular modeling. This analysis revealed a unique 'flip-flop' hydrogen bonding pattern. Furthermore, semi-empirical calculations based on this structure accurately predicted the higher reactivity of the unblocked hydroxyl groups at the 1/3-positions compared to the 4/6-positions, providing a quantifiable and predictable basis for its selective functionalization [1]. This contrasts with other diketal isomers, whose free hydroxyls are in different positions (e.g., 4- and 5-OH free in the 1,2:5,6-isomer), leading to different reactivity and synthetic outcomes [2].
| Evidence Dimension | Crystallographic resolution and reactivity prediction |
|---|---|
| Target Compound Data | R = 2.9%; Free 1/3-OH positions predicted to be more reactive than 4/6-OH. |
| Comparator Or Baseline | Other diketal regioisomers (e.g., 1,2:5,6-di-O-cyclohexylidene-myo-inositol) |
| Quantified Difference | Different free hydroxyl positions (e.g., 4- and 5-OH free in the 1,2:5,6-isomer) leading to divergent reactivity and synthetic utility. |
| Conditions | Single-crystal X-ray diffraction; semi-empirical calculations |
Why This Matters
The well-defined solid-state structure and predictable reactivity model support method development and ensure reproducible synthesis of downstream targets, reducing process failure risk.
- [1] Spiers, I. D., Schwalbe, C. H., Blake, A. J., Solomons, K. R., & Freeman, S. (1997). Structure of (±)-1,2;4,5-di-o-cyclohexylidene myo-inositol and synthesis of myo-inositol 3-phosphate via its phosphorylation with (2R,4S,5R)-2-chloro-3,4-dimethyl-5-phenyl-1,3,2-oxazaphospholidin-2-one. Carbohydrate Research, 302(1-2), 43-51. View Source
- [2] Oki, M., & Kondo, T. (1986). Improved Preparation of Cyclohexylidene Derivatives of MYO-Inositol. Bulletin of the Chemical Society of Japan, 59(7), 2287-2289. View Source
